Cas no 156127-30-9 (Albertic acid)

• Product Name: Albertic acid
• CAS No: 156127-30-9
• MF: C₂₉H₄₄O₆
• MW: 488.665g/molg/mol
• CID: 155341
• Update Time: 2024-03-01

Albertic acid Chemical and Physical Properties

Names and Identifiers

• Dicyclopenta[a,f]naphthalene-1-hexanoicacid, 6-carboxy-1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-a-hydroxy-a,e,3a,6,8a,10a-hexamethyl-d-oxo-, (eS,1R,3aR,5aR,6R,8aS,10aR)-
• Dicyclopenta[a,f]naphthalene-1-hexanoicacid, 6-carboxy-1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-a-hydroxy-a,e,3a,6,8a
• A(1)-Norlanost-8-ene-26,28-dioicacid, 25-hydroxy-22-oxo-, (4a)-
• Albertic acid
• Dicyclopenta[a,f]naphthalene-1-hexanoic acid,6-carboxy-1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-a-hydroxy-a,e,3a,6,8a,10a-hexamethyl-d-oxo-, [1R-[1a(1S*),3ab,5ab,6b,8aa,10aa]]-[partial]-
• CID 101663497
• Dicyclopenta[a,f]naphthalene-1-hexanoic acid, 6-carboxy-1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-α-hydroxy-α,ε,3a,6,8a,10a-hexamethyl-δ-oxo-, (εS,1R,3aR,5aR,6R,8aS,10aR)-

• Inchi： 1S/C29H44O6/c1-17(21(30)11-14-29(6,35)24(33)34)18-9-12-28(5)20-7-8-22-25(2,15-16-26(22,3)23(31)32)19(20)10-13-27(18,28)4/h17-18,22,35H,7-16H2,1-6H3,(H,31,32)(H,33,34)/t17-,18+,22?,25+,26+,27+,28-,29?/m0/s1
• InChI Key： UNMKHLMLPLRZMC-RLMBPSSXSA-N
• SMILES： OC([C@]1(C)CC[C@]2(C)C3CC[C@]4(C)[C@@H]([C@@H](C(CCC(C(=O)O)(C)O)=O)C)CC[C@@]4(C)C=3CCC21)=O

Computed Properties

• Exact Mass: 488.314
• Monoisotopic Mass: 488.314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 984
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 657.4±55.0 °C(Predicted)
• pka: 3.85±0.16(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids